Cas no 62393-15-1 (3,6-Heptadienenitrile)

3,6-Heptadienenitrile structure
3,6-Heptadienenitrile structure
Product Name:3,6-Heptadienenitrile
CAS No:62393-15-1
MF:C7H9N
MW:107.153061628342
CID:446463
PubChem ID:54422396
Update Time:2025-04-19

3,6-Heptadienenitrile Chemical and Physical Properties

Names and Identifiers

    • 3,6-Heptadienenitrile
    • hepta-3,6-dienenitrile
    • 62393-15-1
    • DTXSID30711218
    • Inchi: 1S/C7H9N/c1-2-3-4-5-6-7-8/h2,4-5H,1,3,6H2
    • InChI Key: WBSMPAAFNGXUDE-UHFFFAOYSA-N
    • SMILES: N#CCC=CCC=C

Computed Properties

  • Exact Mass: 107.07357
  • Monoisotopic Mass: 107.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

3,6-Heptadienenitrile Related Literature

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